Cas no 898776-78-8 (ETHYL 7-(3,4-DICHLOROPHENYL)-7-OXOHEPTANOATE)

ETHYL 7-(3,4-DICHLOROPHENYL)-7-OXOHEPTANOATE is a synthetic ester compound featuring a 3,4-dichlorophenyl ketone moiety linked to a seven-carbon aliphatic chain. This intermediate is primarily utilized in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural attributes, including the dichlorophenyl group and carbonyl functionality, make it valuable for constructing complex molecules with potential biological activity. The ethyl ester group enhances solubility in organic solvents, facilitating further chemical modifications. The compound’s well-defined reactivity profile allows for precise transformations, such as reductions or nucleophilic additions, making it a versatile building block in medicinal chemistry and specialty chemical research. Proper handling and storage under inert conditions are recommended to ensure stability.
ETHYL 7-(3,4-DICHLOROPHENYL)-7-OXOHEPTANOATE structure
898776-78-8 structure
Product Name:ETHYL 7-(3,4-DICHLOROPHENYL)-7-OXOHEPTANOATE
CAS No:898776-78-8
MF:C15H18Cl2O3
MW:317.207623004913
CID:874851
PubChem ID:24727473
Update Time:2025-05-27

ETHYL 7-(3,4-DICHLOROPHENYL)-7-OXOHEPTANOATE Chemical and Physical Properties

Names and Identifiers

    • ETHYL 7-(3,4-DICHLOROPHENYL)-7-OXOHEPTANOATE
    • DTXSID40645691
    • AKOS016022902
    • ETHYL7-(3,4-DICHLOROPHENYL)-7-OXOHEPTANOATE
    • 898776-78-8
    • MFCD02261293
    • MDL: MFCD02261293
    • Inchi: 1S/C15H18Cl2O3/c1-2-20-15(19)7-5-3-4-6-14(18)11-8-9-12(16)13(17)10-11/h8-10H,2-7H2,1H3
    • InChI Key: BEXULCKRRXRQIB-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C(CCCCCC(=O)OCC)=O)Cl

Computed Properties

  • Exact Mass: 316.06300
  • Monoisotopic Mass: 316.0632998g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 4.68970

ETHYL 7-(3,4-DICHLOROPHENYL)-7-OXOHEPTANOATE Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

ETHYL 7-(3,4-DICHLOROPHENYL)-7-OXOHEPTANOATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E083655-250mg
Ethyl 7-(3,4-dichlorophenyl)-7-oxoheptanoate
898776-78-8
250mg
$ 365.00 2022-06-05
TRC
E083655-500mg
Ethyl 7-(3,4-dichlorophenyl)-7-oxoheptanoate
898776-78-8
500mg
$ 605.00 2022-06-05
Fluorochem
207904-1g
ethyl 7-(3,4-dichlorophenyl)-7-oxoheptanoate
898776-78-8 97%
1g
£352.00 2022-03-01
Fluorochem
207904-2g
ethyl 7-(3,4-dichlorophenyl)-7-oxoheptanoate
898776-78-8 97%
2g
£613.00 2022-03-01
Fluorochem
207904-5g
ethyl 7-(3,4-dichlorophenyl)-7-oxoheptanoate
898776-78-8 97%
5g
£1447.00 2022-03-01
A2B Chem LLC
AH92155-1g
Ethyl 7-(3,4-dichlorophenyl)-7-oxoheptanoate
898776-78-8 97%
1g
$435.00 2024-04-19
A2B Chem LLC
AH92155-2g
Ethyl 7-(3,4-dichlorophenyl)-7-oxoheptanoate
898776-78-8 97%
2g
$725.00 2024-04-19
A2B Chem LLC
AH92155-5g
Ethyl 7-(3,4-dichlorophenyl)-7-oxoheptanoate
898776-78-8 97%
5g
$1650.00 2024-04-19

ETHYL 7-(3,4-DICHLOROPHENYL)-7-OXOHEPTANOATE Related Literature

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited